Cas no 480390-88-3 (4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid)

4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid is a fluorinated aromatic compound featuring a 1,2,4-oxadiazole core, which contributes to its stability and reactivity in synthetic applications. The trifluoromethyl group enhances its lipophilicity, making it useful in medicinal chemistry for improving bioavailability and metabolic resistance. The benzoic acid moiety provides a functional handle for further derivatization, enabling its incorporation into larger molecular frameworks. This compound is particularly valuable in pharmaceutical research as a building block for drug discovery, especially in the development of enzyme inhibitors or receptor modulators. Its structural features also make it suitable for materials science applications, such as liquid crystals or advanced polymers.

4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid structure

480390-88-3 structure

Product Name:4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid

CAS No:480390-88-3

MF:C₁₆H₉F₃N₂O₃

MW:334.249474287033

CID:1023796

PubChem ID:21105749

Update Time:2025-05-27

4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid
- 4-[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]benzoic acid
- 4-{3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}benzoic acid
- DB-331580
- 4-[3-(4-trifluoromethylphenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
- 480390-88-3
- SCHEMBL5205641
- 4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoicacid
- A849462
- DTXSID80610803
- Inchi： 1S/C16H9F3N2O3/c17-16(18,19)12-7-5-9(6-8-12)13-20-14(24-21-13)10-1-3-11(4-2-10)15(22)23/h1-8H,(H,22,23)
- InChI Key： ILMFCUQFLDWHPH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1=NOC(C2C=CC(C(=O)O)=CC=2)=N1)(F)F

Computed Properties

Exact Mass: 334.05652664g/mol
Monoisotopic Mass: 334.05652664g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 76.2Å²

4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153152-1g	4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid	480390-88-3	95%	1g	$***	2023-05-30
Alichem	A019092904-1g	4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid	480390-88-3	95%	1g	$345.28	2023-09-01
Ambeed	A199646-1g	4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoic acid	480390-88-3	95+%	1g	$342.0	2025-04-19